![molecular formula C8H16ClNO2 B2701624 1-(tetrahydro-2H-pyran-4-yl)azetidin-3-ol hydrochloride CAS No. 2034621-00-4](/img/structure/B2701624.png)
1-(tetrahydro-2H-pyran-4-yl)azetidin-3-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(tetrahydro-2H-pyran-4-yl)azetidin-3-ol hydrochloride” is a chemical compound with the IUPAC name this compound . It has a molecular weight of 193.67 . The compound is stored at a temperature of 4 degrees Celsius . It appears in the form of a powder .
Synthesis Analysis
The synthesis of tetrahydropyran derivatives, which are commonly used in organic synthesis, involves the reaction of alcohols with 3,4-dihydropyran to give 2-tetrahydropyranyl ethers . These ethers are resilient to a variety of reactions . The alcohol can later be restored by acid-catalyzed hydrolysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15NO2.ClH/c10-8-5-9(6-8)7-1-3-11-4-2-7;/h7-8,10H,1-6H2;1H . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 193.67 . It is stored at a temperature of 4 degrees Celsius and appears in the form of a powder .Scientific Research Applications
Synthesis and Antimicrobial Activity
1-(Tetrahydro-2H-pyran-4-yl)azetidin-3-ol hydrochloride has been explored in various synthetic pathways to produce compounds with notable antimicrobial activities. For instance, research has demonstrated the synthesis of azetidin-2-one derivatives containing pyrazoline and their evaluation for antimicrobial efficacy. These compounds have shown significant antibacterial and antifungal activities, highlighting the potential of this compound derivatives in developing new antimicrobial agents (Shailesh H. Shah et al., 2012; H. S. Shailesh et al., 2012).
Synthesis of Complex Molecules
Research into the applications of this compound extends to the synthesis of complex molecules, such as bicyclic azetidin-3-ones from pyranosides, showcasing the versatility of this compound in generating novel structures with potential for further chemical modification and study in various fields of chemistry and biology (R. Martínez & G. Fleet, 2014).
Novel Bioactive Compounds Synthesis
The synthesis of novel bioactive compounds utilizing derivatives of this compound has been reported, where these derivatives exhibit excellent antibacterial and antifungal activities. This research opens pathways for the development of new therapeutic agents targeting resistant microbial strains (A. Ayyash & H. Q. A. Habeeb, 2019).
Potential in Organic Synthesis
The compound's utility is also evident in organic synthesis, where it serves as a precursor for the creation of oxabicyclic β-lactams, showcasing its importance in the synthesis of cyclic and polycyclic structures which are significant in medicinal chemistry and material science (B. Alcaide et al., 2010).
Safety and Hazards
properties
IUPAC Name |
1-(oxan-4-yl)azetidin-3-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c10-8-5-9(6-8)7-1-3-11-4-2-7;/h7-8,10H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDRBNUIEKRQFFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2CC(C2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2034621-00-4 |
Source
|
Record name | 1-(oxan-4-yl)azetidin-3-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.